Cas no 2597-76-4 (Desfluoro (9S,10R,14S,17R)-Betamethasone)

Desfluoro (9S,10R,14S,17R)-Betamethasone structure
2597-76-4 structure
Product Name:Desfluoro (9S,10R,14S,17R)-Betamethasone
CAS No:2597-76-4
MF:C22H30O5
MW:374.470607280731
CID:275464
PubChem ID:6451420
Update Time:2025-04-19

Desfluoro (9S,10R,14S,17R)-Betamethasone Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16b)-
    • (8S,9S,10R,11S,13S,14S,16S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
    • Pregna-1,4-diene-3,20-dione, 11,17-21-trihydroxy-16-methyl-, (11beta,16beta)-
    • 2597-76-4
    • Desfluoro (9S,10R,14S,17R)-Betamethasone
    • CHEMBL2311106
    • 11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
    • 11,17-21-Trihydroxy-16-methylpregna-1,4-diene-3,20-dione (11beta,16beta)-
    • DTXSID00948872
    • SCHEMBL8608194
    • Inchi: 1S/C22H30O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h6-7,9,12,15-17,19,23,25,27H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19+,20-,21-,22-/m0/s1
    • InChI Key: WNYLPFCKNQAAMB-JMDSDPCGSA-N
    • SMILES: O[C@]1(C(CO)=O)[C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

  • Exact Mass: 374.2094
  • Monoisotopic Mass: 374.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83

Desfluoro (9S,10R,14S,17R)-Betamethasone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D259760-25mg
Desfluoro (9S,10R,14S,17R)-Betamethasone
2597-76-4
25mg
$ 190.00 2023-04-17
TRC
D259760-100mg
Desfluoro (9S,10R,14S,17R)-Betamethasone
2597-76-4
100mg
$ 747.00 2023-04-17
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D259760-250mg
Desfluoro (9S,10R,14S,17R)-Betamethasone
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250mg
$ 1800.00 2023-09-08
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